Cas no 105-84-0 (1,4,7-Trimethyldiethylenetriamine)

• Product Name: 1,4,7-Trimethyldiethylenetriamine
• CAS No: 105-84-0
• MF: C₇H₁₉N₃
• MW: 145.245861291885
• MDL: MFCD00025637
• CID: 35351
• PubChem ID: 253661725
• Update Time: 2025-04-18

1,4,7-Trimethyldiethylenetriamine Chemical and Physical Properties

Names and Identifiers

• N1,N2-Dimethyl-N1-(2-(methylamino)ethyl)ethane-1,2-diamine
• N,N',N''-Trimethyldiethylenetriamine
• 1,4,7-Trimethyldiethylenetriamine
• N,N'-dimethyl-N-[2-(methylamino)ethyl]ethylenediamine
• 2,2'-Bis(methylamino)-N-methyldiethylamine
• N,N-Bis[2-(methylamino)ethyl]methylamine
• N,N'-dimethyl-N'-[2-(methylamino)ethyl]ethane-1,2-diamine
• Methylbis[2-(methylamino)ethyl]amine
• 2,2'-(Methylimino)bis(N-methylethanamine)
• Methyl(2-{Methyl[2-(MethylaMino)ethyl]aMino}ethyl)aMine
• N,N'-Dimethyl-N-[2-(methylamino)ethyl]-1,2-ethanediamine
• N,N'-dimethyl-N-[2-(
• 1,2-Ethanediamine, N,N'-dimethyl-N-[2-(methylamino)ethyl]-
• AWI0Y8Y9OP
• ODZZIKZQNODXFS-UHFFFAOYSA-N
• 1,2-Ethanediamine, N,N'-dimethyl-N-(2-(methylamino)ethyl)-
• 1,2-Ethanediamine, N1,N2-dimethyl-N1-(2-(methylamino)ethyl)-
• N,N'-Dimethyl-N-(2-(methylamino)ethyl)ethylenediamine
• 1,2-Et
• 1,4,7-TRIMETHYL-1,4,7-TRIAZAHEPTANE
• DTXSID0059326
• MFCD00025637
• UNII-AWI0Y8Y9OP
• N,N',N'-trimethyldiethylenetriamine
• N1,N2-DIMETHYL-N1-(2-(METHYLAMINO)ETHYL)-1,2-ETHANEDIAMINE
• NSC 166321
• SCHEMBL1697723
• N,N/'-dimethyl-N-[2-(methylamino)ethyl]ethylenediamine
• EINECS 203-337-3
• ?1,4,7-Trimethyldiethylenetriamine
• 1,7-Trimethyldiethylenetriamine
• NSC-166321
• 1,4,7-trimeth-yldiethylenetriamine
• DS-4198
• N,N'-DIMETHYL-N-(2-(METHYLAMINO)ETHYL)-1,2-ETHANEDIAMINE
• 105-84-0
• CS-0085503
• N~1~,N~2~-dimethyl-N~1~-[2-(methylamino)ethyl]-1,2-ethanediamine
• Diethylenetriamine, 1,4,7-trimethyl-
• AKOS006347238
• NSC166321
• NS00023393
• B4304
• FT-0750297
• Diethylenetriamine,4,7-trimethyl-
• N,N''-Trimethyldiethylenetriamine
• 1, N,N'-dimethyl-N-[2-(methylamino)ethyl]-
• N1,N2-Dimethyl-N1-[2-(methylamino)ethyl]-1,2-ethanediamine
• Diethylenetriamine, 1,4,7trimethyl
• N,N',N''Trimethyldiethylenetriamine
• 1,2-Ethanediamine, N1,N2-dimethyl-N1-[2-(methylamino)ethyl]-
• N,N'DimethylN(2(methylamino)ethyl)ethylenediamine
• 1,2Ethanediamine, N,N'dimethylN(2(methylamino)ethyl)
• A10920
• 1,2Ethanediamine, N1,N2dimethylN1(2(methylamino)ethyl)
• DTXCID7032923
• DB-000111
• Diethylenetriamine, 1,4,7trimethyl (8CI)
• Diethylenetriamine, 1,4,7-trimethyl-(8CI)

• MDL： MFCD00025637
• Inchi： 1S/C7H19N3/c1-8-4-6-10(3)7-5-9-2/h8-9H,4-7H2,1-3H3
• InChI Key： ODZZIKZQNODXFS-UHFFFAOYSA-N
• SMILES： N(C)(CCNC)CCNC

Computed Properties

• Exact Mass: 145.15800
• Monoisotopic Mass: 145.157898
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 57.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 27.3

Experimental Properties

• Density: 0.9135 (estimate)
• Boiling Point: 56°C/0.1mmHg(lit.)
• Flash Point: 60.6°C
• Refractive Index: 1.4500 to 1.4540
• PSA: 27.30000
• LogP: 0.13880
• Sensitiveness: Sensitive to air

1,4,7-Trimethyldiethylenetriamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2735 8/PG II
• WGK Germany：3
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds